Cas no 107812-57-7 (2-Propenoic acid,3-phenyl-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI))

• Product Name: 2-Propenoic acid,3-phenyl-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI)
• CAS No: 107812-57-7
• MF: C₂₄H₃₀O₃
• MW: 366.493207454681
• CID: 205079
• PubChem ID: 6439224
• Update Time: 2025-04-19

2-Propenoic acid,3-phenyl-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI)
• [(1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[e]azulen-2-yl] (E)-3-phenylprop-2-enoate
• 2-Propenoic acid,3-phenyl-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azul...
• guayulin C
• (1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidenedecahydro-1H-cyclopropa[e]azulen-2-yl (2E)-3-phenylprop-2-enoate
• 2-Propenoic acid, 3-phenyl-, decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop(e)azulen-2-yl ester, (1aR-(1aalpha,2alpha,4aalpha,7beta,7abeta,7balpha))-
• Guayulin-C
• 107812-57-7

• Inchi： 1S/C24H30O3/c1-15-14-18(27-19(25)11-10-16-8-6-5-7-9-16)21-22(23(21,2)3)20-17(15)12-13-24(20,4)26/h5-11,17-18,20-22,26H,1,12-14H2,2-4H3/b11-10+/t17-,18-,20+,21+,22-,24+/m0/s1
• InChI Key： AEXQMXFOIBLFPN-JHNOMLDSSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)[C@H]1CC(=C)[C@@H]2CC[C@](C)([C@H]2[C@H]2[C@@H]1C2(C)C)O

Computed Properties

• Exact Mass: 366.2196
• Monoisotopic Mass: 366.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids